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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for the proper

disposal of desmetryn, a selective triazine herbicide.

Desmetryn is recognized as a moderately toxic compound to mammals and most aquatic

organisms and is classified as a dangerous good for transportation.[1][2] Due to its potential

environmental persistence, particularly in soil and water, adherence to strict disposal protocols

is crucial.[1][3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE) and are familiar with the hazards associated

with desmetryn.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,

a respirator is recommended.

Quantitative Data Summary
The following table summarizes key quantitative data related to desmetryn.

Property Value Reference

CAS Number 1014-69-3 [2][4][5][6]

Molecular Formula C8H15N5S [2][6]

Molecular Weight 213.30 g/mol [2]

Toxicity

Harmful if swallowed or in

contact with skin. Very toxic to

aquatic life with long-lasting

effects.[4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of desmetryn and any contaminated

materials is through a licensed hazardous waste disposal company. Do not dispose of

desmetryn down the drain or in regular solid waste.

Experimental Protocol for Waste Segregation and Storage:

Waste Identification: All waste materials containing desmetryn, including pure chemical,

solutions, and contaminated labware, must be classified as hazardous waste.

Waste Segregation:

Solid Waste: Collect unadulterated desmetryn powder, contaminated weighing boats,

pipette tips, and grossly contaminated PPE in a dedicated, clearly labeled, and sealable

hazardous waste container.

Liquid Waste: Collect all solutions containing desmetryn in a separate, leak-proof, and

clearly labeled hazardous waste container. Ensure the container is compatible with the
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solvent used.

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated

sharps container.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Desmetryn," the approximate concentration and quantity, and the

date of accumulation.

Storage: Store all desmetryn waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from drains, sources of

ignition, and incompatible chemicals.

Experimental Protocol for Decontamination of Labware:

Initial Rinse: Triple-rinse all contaminated glassware and equipment with a suitable solvent

(e.g., acetone or methanol).

Rinsate Collection: Collect all rinsate as hazardous liquid waste in the designated container.

Final Cleaning: After the solvent rinse, wash the glassware with soap and water.

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of desmetryn waste.
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Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup for the accumulated desmetryn
waste. You will be required to provide a detailed inventory of the waste, including the chemical

name, quantity, and container type. Ensure all necessary waste manifest forms are completed

accurately.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of desmetryn, thereby protecting themselves, their

colleagues, and the wider ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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